Cas no 1421446-23-2 (2-{[2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl]oxy}-N-[2-(1H-pyrazol-1-yl)pyrimidin-5-yl]acetamide)

• Product Name: 2-{[2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl]oxy}-N-[2-(1H-pyrazol-1-yl)pyrimidin-5-yl]acetamide
• CAS No: 1421446-23-2
• MF: C₁₇H₁₅N₉O₂
• MW: 377.360100984573
• CID: 5364890
• Update Time: 2025-06-18

2-{[2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl]oxy}-N-[2-(1H-pyrazol-1-yl)pyrimidin-5-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[[2-Methyl-6-(1H-pyrazol-1-yl)-4-pyrimidinyl]oxy]-N-[2-(1H-pyrazol-1-yl)-5-pyrimidinyl]acetamide
• 2-{[2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl]oxy}-N-[2-(1H-pyrazol-1-yl)pyrimidin-5-yl]acetamide

• Inchi： 1S/C17H15N9O2/c1-12-22-14(25-6-2-4-20-25)8-16(23-12)28-11-15(27)24-13-9-18-17(19-10-13)26-7-3-5-21-26/h2-10H,11H2,1H3,(H,24,27)
• InChI Key： KBGGYMJMFKTQML-UHFFFAOYSA-N
• SMILES： C(NC1=CN=C(N2C=CC=N2)N=C1)(=O)COC1C=C(N2C=CC=N2)N=C(C)N=1

Experimental Properties

• Density: 1.51±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 10.04±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on 2-{[2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl]oxy}-N-[2-(1H-pyrazol-1-yl)pyrimidin-5-yl]acetamide

Professional Introduction to Compound with CAS No. 1421446-23-2 and Product Name: 2-{[2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl]oxy}-N-[2-(1H-pyrazol-1-yl)pyrimidin-5-yl]acetamide

Compound with the CAS number 1421446-23-2 and the product name 2-{[2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl]oxy}-N-[2-(1H-pyrazol-1-yl)pyrimidin-5-yl]acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple heterocyclic rings, including pyrazole and pyrimidine, makes it a promising candidate for further exploration in therapeutic interventions.

The molecular framework of this compound is meticulously designed to interact with biological targets, making it a valuable asset in the quest for novel pharmacological agents. The acetamide moiety at the N-terminal provides a site for functionalization, enabling chemists to modify its properties for specific therapeutic needs. This structural versatility is particularly advantageous in the development of targeted therapies, where precise molecular interactions are crucial.

Recent advancements in computational chemistry have facilitated a deeper understanding of the pharmacophoric features of this compound. Molecular docking studies have revealed that the pyrazole and pyrimidine rings can effectively bind to various biological targets, including enzymes and receptors implicated in diseases such as cancer and inflammation. These findings align with the growing interest in multitarget-directed ligands (MTDLs), which aim to modulate multiple pathways simultaneously for enhanced therapeutic efficacy.

The synthesis of this compound involves a series of well-established organic reactions, including condensation, cyclization, and functional group transformations. The use of pyrazole derivatives as key intermediates highlights their importance in medicinal chemistry due to their ability to form stable complexes with biological molecules. The introduction of the methyl group at the 2-position of the pyrimidine ring enhances lipophilicity, potentially improving membrane permeability and bioavailability.

In vitro studies have demonstrated promising preliminary results regarding the biological activity of this compound. Notably, it exhibits inhibitory effects on certain kinases and enzymes associated with disease progression. These findings are particularly relevant in the context of oncology research, where targeted inhibition of specific pathways has revolutionized cancer treatment. The compound's ability to modulate these pathways suggests its potential as an anticancer agent or a component in combination therapies.

The role of acetamide in this molecule is multifaceted. It not only serves as a linker between two heterocyclic units but also contributes to hydrogen bonding interactions, which are critical for binding affinity. This dual functionality makes it an ideal candidate for further derivatization, allowing researchers to fine-tune its pharmacological properties. The structural motif also offers opportunities for further optimization through structure-based drug design approaches.

Current research trends indicate that compounds featuring both pyrazole and pyrimidine moieties are under intense investigation due to their diverse biological activities. These heterocycles are known for their ability to interact with a wide range of biological targets, making them invaluable in drug discovery programs. The specific arrangement of these rings in this compound enhances its potential as a pharmacological tool, particularly in addressing complex diseases that require multifaceted therapeutic strategies.

The development of novel synthetic methodologies has also contributed to the growing interest in this class of compounds. Efficient synthetic routes allow for rapid production and modification of these molecules, accelerating their transition from laboratory research to clinical applications. Advances in green chemistry principles have further improved the sustainability of these synthetic processes, reducing waste and energy consumption.

Future directions in research may focus on exploring analogs of this compound with modified substituents or additional functional groups. Such modifications could enhance potency, selectivity, or metabolic stability, making them more suitable for therapeutic use. Additionally, preclinical studies are necessary to evaluate its safety profile and pharmacokinetic properties before human trials can commence.

The integration of high-throughput screening (HTS) technologies has enabled researchers to rapidly assess the biological activity of large libraries of compounds like this one. HTS has been instrumental in identifying hits with promising initial activity, which can then be optimized through iterative design cycles. This approach has significantly shortened the timeline from discovery to development, making it an indispensable tool in modern drug discovery.

In conclusion, compound with CAS No. 1421446-23-2 and product name 2-{[2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl]oxy}-N-[2-(1H-pyrazol-1-yl)pyrimidin-5-yl]acetamide represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further exploration in drug development. Continued research efforts will likely uncover additional therapeutic applications for this compound and its derivatives.